Cas no 476687-43-1 (1H-Pyrazole-4-carboxamide,1-ethyl-5-nitro-3-propyl-(9CI))

• Product Name: 1H-Pyrazole-4-carboxamide,1-ethyl-5-nitro-3-propyl-(9CI)
• CAS No: 476687-43-1
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 931201
• PubChem ID: 45095625
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,1-ethyl-5-nitro-3-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,1-ethyl-5-nitro-3-propyl-(9CI)
• 1-Ethyl-5-nitro-3-propyl-1H-pyrazole-4-carboxamide
• DB-279555
• 1H-PYRAZOLE-4-CARBOXAMIDE, 1-ETHYL-5-NITRO-3-PROPYL-
• 476687-43-1

• Inchi： 1S/C9H14N4O3/c1-3-5-6-7(8(10)14)9(13(15)16)12(4-2)11-6/h3-5H2,1-2H3,(H2,10,14)
• InChI Key： DRHHYLCHRIZWJD-UHFFFAOYSA-N
• SMILES： O=C(C1=C([N+](=O)[O-])N(CC)N=C1CCC)N

Computed Properties

• Exact Mass: 226.107
• Monoisotopic Mass: 226.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 0.8